N-[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-4-fluorobenzamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)-(4-ethoxyphenyl)methyl]-4-fluorobenzamide
• InChI: InChI=1S/C24H24FNO4/c1-4-30-20-12-7-16(8-13-20)23(18-9-14-21(28-2)22(15-18)29-3)26-24(27)17-5-10-19(25)11-6-17/h5-15,23H,4H2,1-3H3,(H,26,27)
• InChI Key: JUCCXNFAUVRVCY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C2=CC(=C(C=C2)OC)OC)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C24H24FNO4
• Molecular Weight: 409.4 g/mol

Description

N-[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-4-fluorobenzamide, also known as DFB, is a chemical compound that has been synthesized for scientific research purposes. This compound has been studied for its potential use in the treatment of various diseases and conditions.

Mechanism of Action

The mechanism of action of N-[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-4-fluorobenzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. N-[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-4-fluorobenzamide has been shown to inhibit the activity of COX-2, an enzyme involved in the inflammatory response. It has also been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
N-[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-4-fluorobenzamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. N-[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-4-fluorobenzamide has also been shown to have anti-cancer properties, inhibiting the growth of cancer cells in vitro and in vivo. It has been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-4-fluorobenzamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has been shown to have low toxicity and to be well-tolerated in animal models. However, there are also limitations to its use. N-[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-4-fluorobenzamide has limited solubility in water, which can make it difficult to administer in certain experiments. It also has a short half-life, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on N-[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-4-fluorobenzamide. One area of research is the development of more effective synthesis methods to improve yield and purity. Another area of research is the investigation of N-[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-4-fluorobenzamide's potential use in the treatment of neurodegenerative disorders. Further studies are needed to fully understand the mechanism of action of N-[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-4-fluorobenzamide and to identify potential targets for therapeutic intervention. Additionally, the development of more effective delivery methods for N-[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-4-fluorobenzamide could improve its efficacy in certain applications.

Synthesis Methods

The synthesis of N-[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-4-fluorobenzamide involves the reaction of 4-fluoro-3-nitrobenzoic acid with 3,4-dimethoxybenzaldehyde and 4-ethoxybenzylamine. The reaction is carried out in the presence of a catalyst and under specific conditions to yield the desired product. The synthesis method has been optimized to ensure high yield and purity of N-[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-4-fluorobenzamide.

Scientific Research Applications

N-[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-4-fluorobenzamide has been studied for its potential use in the treatment of various diseases and conditions. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. N-[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-4-fluorobenzamide has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. It has been shown to have neuroprotective effects and to improve cognitive function in animal models.